Cas no 2293822-19-0 (2-Fluoro-4-trifluoromethoxyacetophenone)

• Product Name: 2-Fluoro-4-trifluoromethoxyacetophenone
• CAS No: 2293822-19-0
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• CID: 6794575
• PubChem ID: 156631283
• Update Time: 2025-10-31

2-Fluoro-4-trifluoromethoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• MFCD34770495
• 2-Fluoro-1-(4-(trifluoromethoxy)phenyl)ethanone
• 2-Fluoro-4-trifluoromethoxyacetophenone
• 2293822-19-0

• Inchi： 1S/C9H6F4O2/c10-5-8(14)6-1-3-7(4-2-6)15-9(11,12)13/h1-4H,5H2
• InChI Key： DQCAEFGLOSTGRT-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 222.03039208g/mol
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Fluoro-4-trifluoromethoxyacetophenone

Recent Advances in the Application of 2-Fluoro-4-trifluoromethoxyacetophenone (CAS: 2293822-19-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-4-trifluoromethoxyacetophenone (CAS: 2293822-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Fluoro-4-trifluoromethoxyacetophenone as a versatile intermediate in the synthesis of novel bioactive molecules. Its trifluoromethoxy and fluoro substituents contribute to enhanced metabolic stability and bioavailability, making it an attractive scaffold for the development of small-molecule inhibitors and modulators. Researchers have successfully employed this compound in the synthesis of kinase inhibitors, GPCR ligands, and other pharmacologically relevant molecules.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 2-Fluoro-4-trifluoromethoxyacetophenone in the development of selective COX-2 inhibitors. The compound's unique electronic properties allowed for optimal interaction with the enzyme's active site, resulting in improved potency and selectivity compared to traditional NSAIDs. This finding opens new avenues for the design of safer anti-inflammatory drugs with reduced gastrointestinal side effects.

Another significant application of this compound has been in the field of antimicrobial research. Recent work published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 2-Fluoro-4-trifluoromethoxyacetophenone exhibit potent activity against drug-resistant bacterial strains, including MRSA. The presence of the fluorine atom was found to be crucial for membrane penetration, while the trifluoromethoxy group contributed to target binding affinity.

The compound has also shown promise in neurological drug discovery. A 2023 study in ACS Chemical Neuroscience reported that 2-Fluoro-4-trifluoromethoxyacetophenone derivatives function as positive allosteric modulators of GABA-A receptors, potentially offering new treatment options for anxiety disorders and epilepsy. The researchers noted that the compound's ability to cross the blood-brain barrier was significantly enhanced by its fluorinated structure.

From a synthetic chemistry perspective, recent advances have improved the scalability and efficiency of 2-Fluoro-4-trifluoromethoxyacetophenone production. A novel continuous flow synthesis method published in Organic Process Research & Development demonstrated a 40% yield improvement over traditional batch processes, with significantly reduced reaction times and waste generation. This development is particularly important for potential industrial-scale applications.

Looking forward, researchers are exploring the use of 2-Fluoro-4-trifluoromethoxyacetophenone in targeted drug delivery systems. Preliminary studies suggest that the compound's physicochemical properties make it suitable for conjugation with nanoparticle carriers, potentially enabling site-specific drug release. Additionally, computational modeling approaches are being employed to design new derivatives with optimized pharmacological profiles.

In conclusion, 2-Fluoro-4-trifluoromethoxyacetophenone (CAS: 2293822-19-0) represents a valuable building block in modern medicinal chemistry with diverse applications across multiple therapeutic areas. Its continued investigation promises to yield novel drug candidates with improved efficacy and safety profiles. Future research directions should focus on expanding its utility in fragment-based drug discovery and exploring its potential in combination therapies.